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Compound of Interest

Compound Name: Bis-PEG1-acid

Cat. No.: B1667456 Get Quote

A-Technical-Guide-to-the-Safety-of-Bis-PEG1-
acid
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data available for Bis-PEG1-
acid (CAS No: 5961-83-1), also known as 3,6-Dioxaheptanoic acid. It is intended to inform

researchers and professionals in drug development about the potential hazards, handling

procedures, and emergency responses associated with this compound.

Chemical Identification and Physical Properties
Bis-PEG1-acid is a hydrophilic polyethylene glycol (PEG) derivative that contains two terminal

carboxylic acid groups.[1][2] These terminal groups can react with primary amines to form

stable amide bonds, making it a useful crosslinker in bioconjugation and drug delivery

applications.[1][3][4] The hydrophilic PEG spacer enhances the solubility of the molecule in

aqueous solutions.[1][2]
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Identifier Value

Product Name Bis-PEG1-acid

Synonym 3,6-Dioxaheptanoic acid

CAS Number 5961-83-1

Molecular Formula C₆H₁₀O₅[5]

Molecular Weight 162.14 g/mol [5]

A summary of key identifiers and physical properties for Bis-PEG1-acid.

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Bis-PEG1-acid is classified as a corrosive substance.[6]

GHS Classification: Skin Corrosion/Irritation, Category 1B; Serious Eye Damage/Eye

Irritation, Category 1.[6]

Signal Word: Danger.[6]

Hazard Statements:

H314: Causes severe skin burns and eye damage.[6]

H318: Causes serious eye damage.[6]

The primary hazard associated with this chemical is its corrosive nature, which can cause

irreversible damage to the skin and eyes upon contact.[6] It is not classified as acutely toxic, a

respiratory or skin sensitizer, mutagenic, carcinogenic, or a reproductive toxicant.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemscene.com/5961-83-1.html
https://www.chemscene.com/5961-83-1.html
https://www.benchchem.com/product/b1667456?utm_src=pdf-body
https://www.benchchem.com/product/b1667456?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/16024-56-9-A0019791-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/16024-56-9-A0019791-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/16024-56-9-A0019791-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/16024-56-9-A0019791-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/16024-56-9-A0019791-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/16024-56-9-A0019791-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/16024-56-9-A0019791-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Hazard Classification Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage[6]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[6]

GHS classification and corresponding hazard statements for Bis-PEG1-acid.

Experimental Protocols: Hazard Assessment
Standard hazard assessments for chemicals like Bis-PEG1-acid follow internationally

recognized guidelines, such as those from the Organisation for Economic Co-operation and

Development (OECD).

Methodology for Skin Corrosion/Irritation Assessment (Based on OECD Guideline 431):

Test System: Reconstituted human epidermis (RhE) models are typically used.

Procedure: The test chemical is applied topically to the tissue surface.

Exposure Time: Tissues are exposed to the chemical for specific durations (e.g., 3 minutes,

1 hour).

Viability Assessment: After exposure, the tissue is rinsed, and cell viability is measured, often

using an MTT assay.

Classification: The chemical is classified based on the reduction in tissue viability. A

substance is considered corrosive if it causes a significant decrease in viability within a short

exposure time.

Methodology for Eye Damage/Irritation Assessment (Based on OECD Guideline 437):

Test System: Bovine Corneal Opacity and Permeability (BCOP) test or other validated in

vitro methods.

Procedure: The test chemical is applied to the isolated bovine cornea.
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Endpoints: Corneal opacity (light scattering) and permeability (measured by fluorescein

leakage) are assessed after a defined exposure period.

Classification: The in vitro score is calculated based on opacity and permeability values.

Scores exceeding a certain threshold lead to a classification of "serious eye damage."

Handling, Storage, and Personal Protective
Equipment (PPE)
Safe handling and storage are critical to prevent exposure and ensure chemical integrity.

Workflow for Safe Handling and PPE Selection
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Preparation

Personal Protective Equipment (PPE) Handling

Read SDS and Understand Hazards

Assess Risks for Specific Procedure

Wear Chemical-Resistant Gloves
(e.g., Nitrile)

P280: Wear protective gloves/
protective clothing/eye protection/

face protection [2]

Wear Safety Goggles and
Face Shield

P280: Wear protective gloves/
protective clothing/eye protection/

face protection [2]

Wear Protective Clothing
(Lab Coat)

P280: Wear protective gloves/
protective clothing/eye protection/

face protection [2]

Use in a Well-Ventilated Area
or Chemical Fume Hood

Use local and general ventilation [2]

Avoid Contact with Skin, Eyes,
and Clothing

Wash Hands Thoroughly After Handling
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Routes of Exposure

Immediate Actions

Exposure Occurs

IF ON SKIN (or hair)
P303+P361+P353

IF IN EYES
P305+P351+P338

IF SWALLOWED
P301+P330+P331

Take off contaminated clothing.
Rinse skin with water/shower.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.

Rinse mouth.
Do NOT induce vomiting.

Immediately call a POISON CENTER/doctor
P310

Need to Dispose of Bis-PEG1-acid

Consult Local, Regional, and
National Regulations

Arrange Disposal as Special Waste
via a Licensed Disposal Company

Dispose of Contents/Container to an
Approved Industrial Combustion Plant

P501 [2]

Disposal Complete
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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